Cas no 2640846-25-7 (2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile)

• Product Name: 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• CAS No: 2640846-25-7
• MF: C₁₇H₂₁N₇
• MW: 323.395541906357
• CID: 5316706
• PubChem ID: 155798316
• Update Time: 2025-06-10

2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2640846-25-7
• 2-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• F6788-1186
• AKOS040729509
• 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• Inchi： 1S/C17H21N7/c1-4-15-12(2)20-13(3)21-16(15)23-7-9-24(10-8-23)17-19-6-5-14(11-18)22-17/h5-6H,4,7-10H2,1-3H3
• InChI Key： KVFUMKBTDJJSRO-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(C)N=C(C)N=2)CC)CCN(C2N=CC=C(C#N)N=2)CC1

Computed Properties

• Exact Mass: 323.18584370g/mol
• Monoisotopic Mass: 323.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

Professional Introduction to Compound with CAS No. 2640846-25-7 and Product Name: 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

Compound with the CAS number 2640846-25-7 and the product name 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic development. The unique structural features of this compound, particularly its dual pyrimidine core and piperazine moiety, make it a promising candidate for further investigation in various biological and chemical contexts.

The molecular structure of 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile consists of two interconnected pyrimidine rings, one of which is substituted with a nitrile group at the 4-position. The presence of the nitrile group introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. Additionally, the 5-Ethyl-2,6-dimethylpyrimidine moiety contributes to the compound's overall stability and reactivity, making it suitable for further functionalization and derivatization.

In recent years, there has been a growing interest in developing novel compounds that exhibit inhibitory activity against various enzymes and receptors involved in human diseases. The piperazine moiety in 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile is particularly noteworthy, as it is known to be a key pharmacophore in many pharmacologically active molecules. Piperazine derivatives have been widely studied for their potential applications in treating conditions such as depression, schizophrenia, and parasitic infections. The incorporation of this moiety into the current compound suggests that it may possess similar therapeutic properties or could be further modified to enhance its biological activity.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The pyrimidine core provides a versatile scaffold that can be modified in numerous ways to produce derivatives with tailored properties. For instance, the nitrile group can be hydrolyzed to form a carboxylic acid, or it can be reduced to an amine, opening up possibilities for further chemical transformations. Additionally, the ethyl substituent on the pyrimidine ring can be replaced with other functional groups to explore different biological activities.

Recent studies have highlighted the importance of pyrimidine-based compounds in medicinal chemistry. Pyrimidines are fundamental building blocks in nucleic acids and are therefore naturally occurring targets for many drugs. Compounds like 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The dual pyrimidine structure of this compound may enhance its binding affinity to these targets by providing multiple interaction points within the active site.

The synthesis of 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile involves several key steps that highlight its complexity and potential for further optimization. The initial step typically involves the formation of a pyrimidine-piperazine bond, which can be achieved through nucleophilic substitution reactions or condensation reactions under controlled conditions. Subsequent modifications include the introduction of the nitrile group and the ethyl substituent on the pyrimidine ring. Each step must be carefully monitored to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product.

In conclusion, 2-[4-(5-Ethyl-2,6-dimethylpyrimidin-4-ylo piperazin -1 - yl ] py rim id ine - 4 - car bon i tr i ne (CAS No. 2640846 -25 -7) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.